Cas no 1060817-29-9 (N-[(dimethylamino)carbonyl]glycine)

• Product Name: N-[(dimethylamino)carbonyl]glycine
• CAS No: 1060817-29-9
• MF: C₅H₁₀N₂O₃
• MW: 146.144501209259
• MDL: MFCD11053949
• CID: 1087284
• PubChem ID: 23521295
• Update Time: 2025-10-29

N-[(dimethylamino)carbonyl]glycine Chemical and Physical Properties

Names and Identifiers

• N-[(Dimethylamino)carbonyl]glycine
• 2-(dimethylcarbamoylamino)acetic acid
• glycine, N-[(dimethylamino)carbonyl]-
• 2-(dimethylcarbamoylamino)ethanoic acid
• 2-[(dimethylamino-oxomethyl)amino]acetic acid
• N-[(dimethylamino)carbonyl]glycine(SALTDATA: FREE)
• [(dimethylcarbamoyl)amino]acetic acid
• N-(dimethylcarbamoyl)glycine
• ALBB-009545
• 1060817-29-9
• 2-[(dimethylcarbamoyl)amino]acetic acid
• (Dimethylcarbamoyl)glycine
• MFCD11053949
• SCHEMBL24666609
• AKOS005172272
• CS-0325340
• STK501962
• LS-03123
• N-[(Dimethylamino)carbonyl]glycine (Me2NCO-Gly-OH)
• DTXSID20634725
• 2-(3,3-Dimethylureido)acetic acid
• N-[(dimethylamino)carbonyl]glycine

• MDL： MFCD11053949
• Inchi： 1S/C5H10N2O3/c1-7(2)5(10)6-3-4(8)9/h3H2,1-2H3,(H,6,10)(H,8,9)
• InChI Key： NIOSHQZHBSRBRU-UHFFFAOYSA-N
• SMILES： O=C(NCC(=O)O)N(C)C

Computed Properties

• Exact Mass: 146.06914219g/mol
• Monoisotopic Mass: 146.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 69.6Ų

N-[(dimethylamino)carbonyl]glycine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-[(dimethylamino)carbonyl]glycine

N-[(dimethylamino)carbonyl]glycine (CAS No. 1060817-29-9): A Versatile Compound in Modern Chemistry

N-[(dimethylamino)carbonyl]glycine (CAS No. 1060817-29-9) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and broad applications. This compound, also known as N-dimethylcarbamoylglycine, belongs to the class of amino acid derivatives and is characterized by its carbamoyl functional group. Its molecular structure combines the reactivity of glycine with the steric and electronic effects of the dimethylamino group, making it a valuable intermediate in synthetic chemistry.

The growing interest in N-[(dimethylamino)carbonyl]glycine is partly driven by its role in the development of bioactive molecules and pharmaceutical intermediates. Researchers are increasingly exploring its potential in drug discovery, particularly in the design of peptide mimetics and enzyme inhibitors. The compound's ability to act as a building block for more complex structures has made it a focal point in medicinal chemistry, aligning with current trends in personalized medicine and targeted therapies.

From a chemical perspective, N-[(dimethylamino)carbonyl]glycine exhibits notable solubility in polar solvents such as water, methanol, and dimethyl sulfoxide (DMSO). This property enhances its utility in aqueous reaction systems, which are increasingly favored in green chemistry initiatives. The compound's stability under various pH conditions also makes it suitable for diverse synthetic applications, addressing the pharmaceutical industry's need for robust intermediates.

Recent advancements in synthetic methodology have highlighted the efficiency of N-[(dimethylamino)carbonyl]glycine in multicomponent reactions. These reactions are particularly valuable in high-throughput screening and combinatorial chemistry, where the demand for structurally diverse compounds continues to grow. The compound's versatility is further demonstrated by its use in the synthesis of heterocyclic compounds, which are crucial in developing new materials and agrochemicals.

The commercial availability of N-[(dimethylamino)carbonyl]glycine has expanded significantly, with suppliers offering various grades to meet research and industrial needs. This accessibility has facilitated its adoption in academic laboratories and industrial R&D departments worldwide. Quality control measures, including HPLC analysis and spectroscopic characterization, ensure the compound meets the stringent requirements of modern chemical applications.

Looking ahead, the potential applications of N-[(dimethylamino)carbonyl]glycine in bioconjugation chemistry and proteomics research are particularly promising. These areas align with current scientific priorities, such as the development of biomarkers and diagnostic tools. As research continues to uncover new uses for this compound, its importance in advancing chemical biology and materials science is expected to grow significantly.

For researchers and industry professionals seeking detailed information about N-[(dimethylamino)carbonyl]glycine, key considerations include its storage conditions (typically at room temperature in a dry environment), handling precautions, and compatibility with common reagents. These practical aspects are crucial for ensuring optimal performance in experimental and production settings.

The scientific literature contains numerous references to N-[(dimethylamino)carbonyl]glycine, reflecting its established role in chemical synthesis. Recent publications have explored its use in asymmetric synthesis, catalysis, and the development of functional materials. These studies contribute to a growing body of knowledge that supports the compound's expanding applications across multiple disciplines.

In conclusion, N-[(dimethylamino)carbonyl]glycine (CAS No. 1060817-29-9) represents an important tool in contemporary chemistry. Its unique structural features, combined with its synthetic versatility, position it as a valuable asset in pharmaceutical development, materials science, and beyond. As research continues to reveal new possibilities for this compound, its significance in addressing current scientific challenges is likely to increase, making it a compound worth watching in the coming years.